Cas no 2138257-08-4 (5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde)

• Product Name: 5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde
• CAS No: 2138257-08-4
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 6459498
• PubChem ID: 165453259
• Update Time: 2024-01-10

5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138257-08-4
• 5-[methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde
• EN300-726207
• 5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde

• Inchi： 1S/C11H14N2OS/c1-13(11-4-5-15-8-11)10-3-2-9(7-14)12-6-10/h2-3,6-7,11H,4-5,8H2,1H3
• InChI Key： OTTGXDYDEDVSRG-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C)C1C=NC(C=O)=CC=1

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.5Ų